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Compound of Interest

Compound Name: 1,3,5-Trimethylcyclohexane

Cat. No.: B158894 Get Quote

An In-depth Technical Guide to 1,3,5-Trimethylcyclohexane for Researchers and Scientists.

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,3,5-Trimethylcyclohexane, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
1,3,5-Trimethylcyclohexane is a cycloalkane with the chemical formula C₉H₁₈. It is a colorless

liquid characterized by a cyclohexane ring substituted with three methyl groups at positions 1,

3, and 5. This arrangement leads to specific stereoisomers, with the cis-isomer, where all three

methyl groups are on the same side of the ring, being a notable conformation.

The CAS Registry Number for 1,3,5-Trimethylcyclohexane is most commonly cited as 1839-

63-0[1][2][3][4], although the identifier 1795-27-3 is also associated with this compound[5]. The

molecular weight of 1,3,5-Trimethylcyclohexane is approximately 126.24 g/mol [1][3][5].

Quantitative Data Summary
The following table summarizes the key quantitative data for 1,3,5-Trimethylcyclohexane:
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Property Value Source

Molecular Formula C₉H₁₈ [1][3][5]

Molecular Weight 126.24 g/mol [5]

126.2392 g/mol [1]

126.243 g/mol [3]

CAS Registry Number 1839-63-0 [1][2][3][4]

1795-27-3 [5]

Density 0.77 g/cm³ [2][5]

Boiling Point Approximately 140°C [2][5]

Melting Point -50 °C [2]

Flash Point 19°C [2]

Experimental Protocols
Due to the nature of 1,3,5-Trimethylcyclohexane as a simple organic compound, it is not

typically associated with complex biological signaling pathways. Therefore, experimental

protocols would focus on its synthesis, purification, and analysis. A general workflow for the

characterization of 1,3,5-Trimethylcyclohexane is outlined below.

General Workflow for Characterization:

Synthesis: Synthesize 1,3,5-Trimethylcyclohexane via the hydrogenation of mesitylene

(1,3,5-trimethylbenzene).

Purification: Purify the product using fractional distillation to remove any unreacted starting

material or byproducts.

Structural Confirmation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Obtain ¹H and ¹³C NMR spectra to

confirm the connectivity and stereochemistry of the methyl groups on the cyclohexane
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ring.

Mass Spectrometry (MS): Use electron ionization mass spectrometry to determine the

molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: Obtain an IR spectrum to identify the characteristic C-H

stretching and bending vibrations of the cycloalkane.

Purity Analysis:

Gas Chromatography (GC): Employ GC to assess the purity of the sample and quantify

any impurities.

Logical Relationships
The following diagram illustrates the relationship between 1,3,5-Trimethylcyclohexane and its

aromatic precursor, mesitylene, as well as its common analytical characterization methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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